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Compound Name: Fusidic acid hemihydrate

Cat. No.: B6595041 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fusidic acid is a bacteriostatic antibiotic primarily effective against Gram-positive bacteria,

including Staphylococcus aureus.[1][2] It functions by inhibiting bacterial protein synthesis.[2][3]

[4] The time-kill curve assay is a crucial in vitro pharmacodynamic method used to assess the

antimicrobial activity of a compound against a specific bacterial strain over time.[5] This assay

provides valuable data on whether an antibiotic's effect is bactericidal (kills bacteria) or

bacteriostatic (inhibits growth) and the rate at which this occurs.[6] This application note

provides a detailed protocol for performing a time-kill curve assay for fusidic acid
hemihydrate, typically against Staphylococcus aureus, a common target for this antibiotic.

Mechanism of Action of Fusidic Acid
Fusidic acid inhibits bacterial protein synthesis by targeting the elongation factor G (EF-G).[1]

[7] During the translocation step of protein synthesis, EF-G binds to the ribosome to facilitate

the movement of peptidyl-tRNA from the A-site to the P-site. Fusidic acid binds to the EF-G-

ribosome complex after GTP hydrolysis, effectively locking EF-G onto the ribosome.[1][7] This

prevents the release of EF-G, thereby halting the elongation of the polypeptide chain and

ultimately stopping protein synthesis.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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